Cas no 92495-48-2 (Purine,6,6'-(tetramethylenedithio)di- (7CI))

• Product name: Purine,6,6'-(tetramethylenedithio)di- (7CI)
• CAS No: 92495-48-2
• MF: C₁₄H₁₄N₈S₂
• MW: 358.44456
• CID: 813496
• PubChem ID: 3844803

Purine,6,6'-(tetramethylenedithio)di- (7CI) Chemical and Physical Properties

Names and Identifiers

• 6-[4-(7H-purin-6-ylsulfanyl)butylsulfanyl]-7H-purine
• Purine,6,6'-(tetramethylenedithio)di- (7CI)
• Tetramethylendimercapto-6,6'-bis-purin
• NSC-29426
• DTXSID40397209
• 92495-48-2
• NSC29426

• Inchi： InChI=1S/C14H14N8S2/c1(3-23-13-9-11(17-5-15-9)19-7-21-13)2-4-24-14-10-12(18-6-16-10)20-8-22-14/h5-8H,1-4H2,(H,15,17,19,21)(H,16,18,20,22)
• InChI Key： VGBSJHYGAMSHSN-UHFFFAOYSA-N
• SMILES： C1=NC2=C(N1)C(=NC=N2)SCCCCSC3=NC=NC4=C3NC=N4

Computed Properties

• Exact Mass: 358.07800
• Monoisotopic Mass: 358.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.7
• Boiling Point: 556.2°C at 760 mmHg
• Flash Point: 290.2°C
• Refractive Index: 1.886
• PSA: 159.52000
• LogP: 2.68380